Cas no 109303-71-1 (Methyl 3-O-(2-Acetamido-2-deoxy-b-D-galactopyranosyl)-α-D-galactopyranoside)

• Product Name: Methyl 3-O-(2-Acetamido-2-deoxy-b-D-galactopyranosyl)-α-D-galactopyranoside
• CAS No: 109303-71-1
• Molecular Formula: C₁₅H₂₇NO₁₁
• Molecular Weight: 397.374985933304
• CID: 128362

Methyl 3-O-(2-Acetamido-2-deoxy-b-D-galactopyranosyl)-α-D-galactopyranoside Properties

Names and Identifiers

• a-D-Galactopyranoside, methyl3-O-[2-(acetylamino)-2-deoxy-b-D-galactopyranosyl]-
• Methyl 3-O-(2-Acetamido-2-deoxy-b-D-galactopyranosyl)- α-D-galactopyranoside
• METHYL 3-O-(2-ACETAMIDO-2-DEOXY-B-D-GALACTOPYRANOSYL)-A-D-GALACTOPYRANOSIDE
• GalNAc1-b-3Gal-α-OMe
• Methyl 3-O-(2-Acetamido-2-deoxy-b-D-galactopyranosyl)- α-D-galactopyranoside
• METHYL 3-O-(2-ACETAMIDO-2-DEOXY-B-D-GALACTOPYRANOSYL)-A-D-GALACTOPYRANOSIDE
• gitoxin glycoside
• GalNAc1-β-3Gal-α-OMe
• Methyl 3-O-(2-Acetamido-2-deoxy-β-D-galactopyranosyl)- α-D-galactopyranoside
• Methyl 3-O-(2-Acetamido-2-deoxy-β-D-galactopyranosyl)- a-D-galactopyranoside

• InChIKey： USJPBCYUZSGJII-AJCPYZHHSA-N
• Inchi： 1S/C15H27NO11/c1-5(19)16-8-11(22)9(20)6(3-17)25-14(8)27-13-10(21)7(4-18)26-15(24-2)12(13)23/h6-15,17-18,20-23H,3-4H2,1-2H3,(H,16,19)/t6-,7-,8-,9+,10+,11-,12-,13+,14+,15+/m1/s1
• SMILES： [C@H]1(O[C@@H]([C@H](O)[C@H](O)[C@H]1NC(=O)C)CO)O[C@@H]1[C@@H](O)[C@H](O[C@H](CO)[C@@H]1O)OC

Computed Properties

• Exact Mass: 397.15800

Experimental Properties

• LogP: -4.20840
• PSA: 187.40000
• Solubility: Soluble in water

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides